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Compound of Interest

Compound Name: Artemisinin-d4

Cat. No.: B15145534 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE), operational procedures, and disposal plans

for Artemisinin-d4, a deuterated analog of the antimalarial drug Artemisinin.

Physicochemical Data
A summary of the key physical and chemical properties of Artemisinin is provided below. These

properties are expected to be very similar for Artemisinin-d4.

Property Value

Physical State White to off-white crystalline solid[1]

Melting Point 156-157 °C[2]

Boiling Point 96°C at 30mmHg[1]

Molecular Formula C15H22O5

Molecular Weight 282.33 g/mol

Solubility

Soluble in chloroform, ethyl acetate, acetone,

and ether. Sparingly soluble in methanol and

ethanol.
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Personal Protective Equipment (PPE)
When handling Artemisinin-d4, a comprehensive approach to personal protection is crucial to

minimize exposure risk. The following PPE is required:

Eye and Face Protection: Tightly fitting safety goggles or a face shield should be worn to

protect against splashes and airborne particles.[1][3] Standard safety glasses are insufficient

as they do not provide a complete seal.[3]

Skin Protection:

Gloves: Chemical-resistant gloves that have been inspected for integrity before use are

mandatory.[1]

Lab Coat/Gown: A lab coat or a chemical-resistant gown should be worn to protect the

skin and clothing.[4] For tasks with a higher risk of spillage, a poly-coated gown can offer

additional protection.[4]

Coveralls: In situations with a high risk of dust or aerosol generation, "bunny suit" coveralls

can provide head-to-toe protection.[5]

Respiratory Protection: If working with the compound in a way that may generate dust or

aerosols, a NIOSH-approved respirator is necessary.[1][6] A surgical mask is not a substitute

for a respirator in these situations.[4][5]

Operational Plan for Handling Artemisinin-d4
A systematic workflow is essential for the safe handling of Artemisinin-d4 in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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